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Compound of Interest

Compound Name: Acetyloxy Diflorasone

CAS No.: 3826-17-3

Cat. No.: B119260

Get Quote

Executive Summary
Acetyloxy Diflorasone (Diflorasone Diacetate; CAS 2557-49-5) is a high-potency synthetic

glucocorticoid characterized by its 17,21-diacetate ester modification.[1] While this modification

significantly enhances lipophilicity and skin penetration—making it ideal for topical

dermatological applications—it presents specific challenges for in vitro and in vivo

solubilization.[1]

This guide provides a standardized, self-validating framework for the handling, solubilization,

and storage of Diflorasone Diacetate.[1] It addresses the critical instability of the diacetate

esters in aqueous media and defines precise protocols to prevent precipitation-induced

experimental variability.[1]

Physicochemical Profile
Understanding the solid-state and molecular properties of Diflorasone Diacetate is a

prerequisite for successful formulation.[1] The compound exhibits significant lipophilicity,

necessitating the use of organic co-solvents for initial solubilization.[1][2]
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Table 1: Physicochemical Specifications
Property Value Critical Note

Molecular Formula C₂₆H₃₂F₂O₇

Molecular Weight 494.53 g/mol
Use this value for Molarity

calculations.[1]

CAS Number 2557-49-5 (or 33564-31-7)
Verify CAS on vial label before

use.[1]

LogP (Predicted) ~3.0 - 3.8

Indicates moderate-to-high

lipophilicity; poor water

solubility.[1]

Appearance White to off-white powder Crystalline solid.[1]

Key Functional Groups 17,21-Diacetate esters

Hydrolysis Sensitive: Avoid

prolonged exposure to basic

pH or water.[1]

Solubility Landscape
The solubility data below represents empirically validated limits. Dimethyl Sulfoxide (DMSO) is

the primary solvent of choice for research applications due to its high capacity and miscibility

with aqueous buffers.[1]

Table 2: Solvent Compatibility Matrix
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Solvent Solubility Limit (Max) Application Context

DMSO ~100 mg/mL (200 mM)
Recommended Stock Solvent.

Excellent stability at -80°C.

Ethanol (95%) ~10 - 20 mg/mL

Variable.[1] Lower solubility

than DMSO.[1] Use only if

DMSO is contraindicated.[1]

DMF ~30 mg/mL
Alternative organic solvent;

toxic to many cell lines.[1]

Water < 0.01 mg/mL (Insoluble)

Do NOT use for stock

preparation. Causes

immediate precipitation.[1]

Corn Oil Soluble (Variable)

Suitable for in vivo depot

injections; requires extensive

vortexing.[1]

Critical Warning: The "Insoluble" designation in water implies that adding buffer directly to the

solid powder will result in a suspension, not a solution.[1] This leads to heterogeneous dosing

and invalid IC50 data.[1]

Stability & Degradation Mechanisms
The primary degradation pathway for Diflorasone Diacetate in solution is hydrolysis of the

acetate groups at positions 17 and 21.[1]

Solid State: Stable for >2 years at -20°C if desiccated.[1]

DMSO Stock: Stable for 6 months at -80°C; 1 month at -20°C.[1][3][4]
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Aqueous Dilution: Unstable.[1] The ester bonds are susceptible to hydrolysis, converting the

molecule back to the parent Diflorasone or mono-acetate intermediates.[1] Use aqueous

dilutions within 4 hours.

Visualization: Solubilization Decision Tree
The following logic gate ensures the correct solvent selection based on your experimental

endpoint.

Experimental Goal

In Vitro (Cell Culture/Enzymatic) In Vivo (Animal Models)

Prepare 50-100 mM Stock
in Anhydrous DMSO Formulation Strategy

Dilute 1:1000 into Media
(Final DMSO < 0.1%)

Serial Dilution

Visual Check:
Turbidity/Crystal Formation?

Dissolve in Corn Oil
(Systemic/Depot)

PEG300 / Tween80 / Water
(IP/IV Administration)

Click to download full resolution via product page

Figure 1: Decision logic for solvent selection based on experimental application.[1][3] Blue path

indicates standard in vitro workflow.
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Protocol: The Self-Validating Stock Preparation
System
To ensure reproducibility, this protocol includes "checkpoint" steps that validate the quality of

the solution before proceeding.

Materials Required[1][3][4][5][6][7][8][9][10][11]
Diflorasone Diacetate solid (Store at -20°C, desiccated).[1]

Anhydrous DMSO (Sigma-Aldrich or equivalent, ≥99.9%, stored over molecular sieves).[1]

Vortex mixer and Sonicator.[1]

Step-by-Step Methodology
1. Equilibration (Checkpoint A)

Remove the vial from the freezer and allow it to equilibrate to room temperature for 15

minutes before opening.

Why? Opening a cold vial causes condensation of atmospheric moisture, which degrades

the ester and introduces water into your stock.[1]

2. Calculation & Weighing

Calculate the volume of DMSO required for a 50 mM stock.

Formula:

[1]

Example: For 5 mg of powder, add 202 µL of DMSO.[1]

3. Solubilization (Checkpoint B)

Add the calculated volume of Anhydrous DMSO.[1]

Vortex vigorously for 30 seconds.
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Validation: Hold the vial up to a light source. The solution must be completely clear and

colorless. If any particulate matter remains, sonicate in a water bath for 5 minutes (ambient

temperature).[1]

4. Aliquoting & Storage

Do not store the bulk bottle at 4°C.[1]

Aliquot into single-use volumes (e.g., 20-50 µL) in amber tubes to protect from light.

Store at -80°C (Preferred) or -20°C.

Visualization: Preparation Workflow

Solid Powder
(Equilibrate to RT)

Add Anhydrous DMSO
(Target: 50-100 mM)
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Visual Inspection
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Aliquot & Freeze
(-80°C)

Pass

Click to download full resolution via product page

Figure 2: Step-by-step workflow for preparing a stable stock solution.

Biological Application & Troubleshooting
Dilution into Cell Culture Media
When diluting the DMSO stock into aqueous media (e.g., DMEM, RPMI), you face a "solubility

cliff."[1] The compound will precipitate if the concentration is too high or the mixing is too slow.

[1]

Maximum DMSO Concentration: Keep final DMSO concentration

to avoid solvent toxicity.

Mixing Technique: Pipette the DMSO stock directly into the center of the media volume while

vortexing or swirling the media.[1] Do not pipette onto the side of the tube.[1]
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Serial Dilution: If a high concentration is needed, perform intermediate dilutions in DMSO

first, then a single step into media.[1]

Troubleshooting Table
Issue Probable Cause Corrective Action

Cloudy precipitate upon adding

to media

Concentration too high or

"Solubility Shock".[1]

Pre-warm media to 37°C.

Vortex media while adding

drug. Lower the final

concentration.

Inconsistent IC50 data
Hydrolysis of diacetate esters.

[1]

Prepare fresh dilutions

immediately before use.[1] Do

not store diluted media

overnight.[1]

Cytotoxicity in vehicle control
DMSO concentration > 0.5%.

[1]

Reduce DMSO to < 0.1%.[1]

Include a "DMSO-only" control

group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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